Cas no 2229121-38-2 (1-(2-Bromo-5-methylphenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2-Bromo-5-methylphenyl)cyclopropane-1-carbonitrile
• CAS No: 2229121-38-2
• MF: C₁₁H₁₀BrN
• MW: 236.107801914215
• CID: 5778186
• PubChem ID: 165678342
• Update Time: 2025-10-31

1-(2-Bromo-5-methylphenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1907899
• 1-(2-bromo-5-methylphenyl)cyclopropane-1-carbonitrile
• 2229121-38-2
• Cyclopropanecarbonitrile, 1-(2-bromo-5-methylphenyl)-
• 1-(2-Bromo-5-methylphenyl)cyclopropane-1-carbonitrile

• Inchi： 1S/C11H10BrN/c1-8-2-3-10(12)9(6-8)11(7-13)4-5-11/h2-3,6H,4-5H2,1H3
• InChI Key： NNTLXWFMQSGEJB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1C1(C#N)CC1

Computed Properties

• Exact Mass: 234.99966g/mol
• Monoisotopic Mass: 234.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 344.8±37.0 °C(Predicted)

Additional information on 1-(2-Bromo-5-methylphenyl)cyclopropane-1-carbonitrile

Introduction to 1-(2-Bromo-5-methylphenyl)cyclopropane-1-carbonitrile (CAS No: 2229121-38-2)

1-(2-Bromo-5-methylphenyl)cyclopropane-1-carbonitrile, identified by the CAS number 2229121-38-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a cyclopropane ring fused with an aromatic benzene derivative, further functionalized with a nitrile group and a bromo substituent. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly due to its unique electronic and steric properties.

The cyclopropane moiety in 1-(2-Bromo-5-methylphenyl)cyclopropane-1-carbonitrile is a key structural element that contributes to its potential biological activity. Cyclopropanes are known for their high ring strain, which can lead to unique reactivity and interactions with biological targets. This strain can be exploited to enhance binding affinity or modulate metabolic stability, making cyclopropane-containing compounds attractive for medicinal chemistry applications. The presence of the bromo substituent at the 2-position of the aromatic ring introduces additional electronic and steric effects, which can influence the compound's interactions with enzymes and receptors.

The 5-methylphenyl group, also known as p-tolyl, provides a methyl group at the para position relative to the bromine atom. This substitution pattern is common in pharmaceutical intermediates due to its ability to modulate electronic properties and improve solubility. The combination of these structural elements—cyclopropane, bromo, and methylphenyl—creates a molecular framework that is both structurally diverse and biologically relevant.

The carbonitrile group at the 1-position of the cyclopropane ring adds another layer of functionality to the molecule. Nitrile groups are known for their ability to participate in hydrogen bonding and hydrophobic interactions, which can be crucial for binding to biological targets. Additionally, the nitrile group can undergo various chemical transformations, such as hydrolysis or reduction, providing synthetic flexibility for further derivatization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of compounds like 1-(2-Bromo-5-methylphenyl)cyclopropane-1-carbonitrile with greater accuracy. These tools have been instrumental in identifying promising candidates for further experimental validation. For instance, virtual screening studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases.

In vitro studies have begun to explore the pharmacological potential of 1-(2-Bromo-5-methylphenyl)cyclopropane-1-carbonitrile. Initial results indicate that this compound demonstrates moderate binding affinity to several target proteins, suggesting its utility as a lead compound for drug development. The cyclopropane ring's unique conformational constraints may enhance binding specificity, while the bromo and methylphenyl substituents fine-tune electronic interactions.

The synthesis of 1-(2-Bromo-5-methylphenyl)cyclopropane-1-carbonitrile presents both challenges and opportunities for synthetic chemists. The cyclopropane ring requires careful handling due to its inherent instability under certain conditions. However, modern synthetic methodologies have improved the efficiency and scalability of cyclopropane formation, making it more feasible to produce this compound in larger quantities for research purposes.

One particularly interesting aspect of this compound is its potential application in developing novel therapeutic agents. The structural motifs present in 1-(2-Bromo-5-methylphenyl)cyclopropane-1-carbonitrile are reminiscent of known bioactive molecules, suggesting that it may serve as a scaffold for designing new drugs. For example, analogs with modified substituents could be explored to optimize potency, selectivity, and pharmacokinetic properties.

The nitrile group in 1-(2-Bromo-5-methylphenyl)cyclopropane-1-carbonitrile offers additional possibilities for chemical modification. It can be converted into other functional groups such as amides or carboxylic acids through hydrolysis or reduction reactions. These transformations open up avenues for creating libraries of derivatives with tailored properties for drug discovery efforts.

As research in medicinal chemistry continues to evolve, compounds like 1-(2-Bromo-5-methylphenyl)cyclopropane-1-carbonitrile are likely to play an increasingly important role in developing new treatments for various diseases. The combination of computational screening, synthetic chemistry advancements, and biological evaluation provides a robust framework for exploring their therapeutic potential.

The future directions for studying CAS No: 2229121-38-2 include further investigation into its mechanism of action and potential side effects. Preclinical studies will be essential to assess its safety profile and efficacy before considering clinical trials. Additionally, exploring its interactions with other biological targets may uncover novel therapeutic applications beyond initial expectations.

In conclusion, 1-(2-Bromo-5-methylphenyl)cyclopropane-1-carbonitrile represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—cyclopropane ring, bromo substituent, methylphenyl group, and carbonitrile moiety—make it an intriguing candidate for drug development. As our understanding of molecular interactions continues to improve, this compound is poised to contribute valuable insights into developing new therapeutic strategies.